Cas no 61140-01-0 (2-Propanone, 1-(5-chloro-1H-1,2,4-triazol-1-yl)-)

• Product Name: 2-Propanone, 1-(5-chloro-1H-1,2,4-triazol-1-yl)-
• CAS No: 61140-01-0
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• CID: 490902
• PubChem ID: 12335172
• Update Time: 2025-04-19

2-Propanone, 1-(5-chloro-1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(5-chloro-1H-1,2,4-triazol-1-yl)-
• 1-(5-chloro-1,2,4-triazol-1-yl)propan-2-one
• 61140-01-0
• DTXSID50491207
• 1-(5-Chloro-1H-1,2,4-triazol-1-yl)propan-2-one

• Inchi： 1S/C5H6ClN3O/c1-4(10)2-9-5(6)7-3-8-9/h3H,2H2,1H3
• InChI Key： UFLHGWSVBXEVEL-UHFFFAOYSA-N
• SMILES： ClC1=NC=NN1CC(C)=O

Computed Properties

• Exact Mass: 159.02008
• Monoisotopic Mass: 159.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78